[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid

• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol
• SMILES: CC(C)N(CC(=O)O)C1CCCN(C1)CC2=CC=CC=C2
• InChI: InChI=1S/C17H26N2O2/c1-14(2)19(13-17(20)21)16-9-6-10-18(12-16)11-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3,(H,20,21)/t16-/m0/s1
• InChIKey: GBBSLDRYPHMDEX-INIZCTEOSA-N

[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid (CAS 1354019-86-5) is a chiral piperidine derivative featuring an (S)-configured stereocenter at the piperidine 3-position, an N-benzyl substituent, an N-isopropyl group, and an acetic acid side chain. Its molecular formula is C₁₇H₂₆N₂O₂ with a molecular weight of 290.4 g/mol.

((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid: Chiral Benzylpiperidine Amino Acid Derivative for CNS-Targeted Ligand Design

[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid (CAS 1354019-86-5) is a chiral piperidine derivative featuring an (S)-configured stereocenter at the piperidine 3-position, an N-benzyl substituent, an N-isopropyl group, and an acetic acid side chain [1]. Its molecular formula is C₁₇H₂₆N₂O₂ with a molecular weight of 290.4 g/mol . This compound belongs to the N-benzylpiperidine amino acid derivative class, a scaffold employed in acetylcholinesterase (AChE) inhibitor design and muscarinic receptor antagonist development [2][3]. The (S)-enantiomer is one of several stereochemical and regioisomeric variants commercially available, with the (R)-enantiomer (CAS 1353995-38-6) and the racemic/achiral form (CAS 1353960-38-9) representing the closest analogs .

S

Stereochemically defined (S)-enantiomer for chiral SAR studies

P

N-Benzylpiperidine CNS pharmacophore scaffold

H

Synthetically tractable acetic acid handle for derivatization

• [1] PubChem Compound Summary CID 66565004. [((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid. National Center for Biotechnology Information. View Source
• [2] Martínez A, Lanot C, Perez C, Castro A, Lopez-Serrano P, Conde S. Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorg Med Chem. 2000 Apr;8(4):731-8. PMID: 10819162. View Source
• [3] Substituted 4-amino-1-benzylpiperidine compounds. European Patent EP1644356A1. Filed 2004. Status: Withdrawn. View Source

Why Generic Substitution Fails for [((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid: Stereochemical and Regiochemical Determinants of Biological Function

Substitution of [((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid with its (R)-enantiomer (CAS 1353995-38-6) or racemic mixture (CAS 1353960-38-9) is not functionally equivalent. The piperidine 3-position stereocenter directly governs the three-dimensional presentation of the benzyl-isopropyl-amino pharmacophore and the acetic acid side chain to biological targets [1]. In the broader N-benzylpiperidine class, stereochemistry has been shown to influence receptor subtype selectivity and binding affinity for targets including muscarinic acetylcholine receptors (mAChRs) and acetylcholinesterase (AChE) [2][3]. Furthermore, regioisomeric variants with substitution at the piperidine 4-position or with the amino group directly attached to the piperidine ring (rather than via an acetic acid linker) present fundamentally different pharmacophoric geometries, precluding interchangeable use in structure-activity relationship (SAR) studies or lead optimization campaigns .

1

Replacing (S)-enantiomer with (R)-form or racemate may shift stereochemical-dependent target engagement

2

3-substituted regioisomer vs. 4-substituted analog presents distinct pharmacophoric geometry, limiting interchangeable use

3

1-Acetyl analog lacks N-benzyl group; may not retain AChE anchor or CNS receptor binding profile

• [1] PubChem Compound Summary CID 66565004. Computed Properties: Defined Atom Stereocenter Count = 1. National Center for Biotechnology Information. View Source
• [2] Martínez A, Lanot C, Perez C, Castro A, Lopez-Serrano P, Conde S. Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorg Med Chem. 2000 Apr;8(4):731-8. PMID: 10819162. View Source
• [3] Substituted 4-amino-1-benzylpiperidine compounds. European Patent EP1644356A1. Filed 2004. (Describes muscarinic receptor antagonist activity of 4-amino-1-benzylpiperidine class.) View Source

Quantitative Differentiation Evidence for [((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid

Stereochemical Identity: (S)-Enantiomer vs. (R)-Enantiomer Chiral Purity Specification

The target compound possesses a defined (S)-stereocenter at the piperidine 3-position (PubChem Defined Atom Stereocenter Count = 1), distinguishing it from the (R)-enantiomer (CAS 1353995-38-6) and the racemic mixture (CAS 1353960-38-9) [1]. Commercial suppliers specify enantiomeric purity indirectly through the CAS registry assignment; the (S)-enantiomer is cataloged under CAS 1354019-86-5 while the (R)-enantiomer carries CAS 1353995-38-6, and the racemic/achiral form is listed as CAS 1353960-38-9 . Published literature on N-benzylpiperidine derivatives demonstrates that stereochemistry at the piperidine 3-position can modulate AChE inhibitory potency, with studies reporting IC₅₀ values ranging from submicromolar to >100 μM depending on substitution pattern and stereochemistry [2].

Stereochemical Identity

Reported

(S)-enantiomer (CAS 1354019-86-5) vs. (R)-enantiomer (CAS 1353995-38-6) and racemate; distinct InChI Keys confirm non-interchangeable identity

Stereochemical identity must be specified for SAR studies; racemate may confound biological results

No published head-to-head biological comparison for this pair

Evidence Dimension	Stereochemical configuration at piperidine 3-position
Target Compound Data	(S)-configuration (CAS 1354019-86-5); Defined Atom Stereocenter Count = 1 [1]
Comparator Or Baseline	(R)-enantiomer (CAS 1353995-38-6); Racemic mixture (CAS 1353960-38-9)
Quantified Difference	Distinct CAS registry numbers confirm non-interchangeable stereochemical identity; no published head-to-head biological comparison data available for this specific pair
Conditions	Structural identity confirmed by InChI Key comparison: (S)-enantiomer GBBSLDRYPHMDEX-INIZCTEOSA-N vs. (R)-enantiomer GBBSLDRYPHMDEX-MRXNPFEDSA-N [1]

Why This Matters

For procurement supporting SAR studies or chiral lead optimization, the (S)-enantiomer must be specified by CAS number; substituting the (R)-enantiomer or racemate introduces a confounding stereochemical variable that may invalidate biological assay results.

• [1] PubChem Compound Summary CID 66565004. Computed Properties and InChI Key. National Center for Biotechnology Information. View Source
• [2] Martínez A, Lanot C, Perez C, Castro A, Lopez-Serrano P, Conde S. Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorg Med Chem. 2000 Apr;8(4):731-8. PMID: 10819162. View Source

Regiochemical Differentiation: Piperidine 3-Position Substitution vs. 4-Position Analogs

The target compound features the benzyl-isopropyl-amino-acetic acid moiety attached at the piperidine 3-position. In contrast, the 4-position regioisomer [4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid (CAS not directly located for exact match; related compound C₁₇H₂₆N₂O₂ present in vendor catalogs) presents a different spatial orientation of the pharmacophoric elements . Published patent literature on 4-amino-1-benzylpiperidine compounds demonstrates that substitution position critically affects muscarinic receptor subtype selectivity (M₁ vs. M₂ vs. M₃), with 4-substituted analogs showing distinct pharmacological profiles [1]. The 3-substituted scaffold of the target compound orients the amino acid side chain in a geometry distinct from 4-substituted variants, which may alter hydrogen-bonding interactions with target proteins [2].

Regiochemical Differentiation

Class-level

3-position substitution vs. 4-position regioisomer; same molecular formula but distinct pharmacophoric geometry per patent literature

3-substituted regiochemistry defines unique target engagement geometry

No direct quantitative comparison available; class-level inference from muscarinic receptor patents

Evidence Dimension	Piperidine substitution regiochemistry
Target Compound Data	3-position substitution: amino-acetic acid group at piperidine N-1, benzyl-isopropyl-amino at C-3
Comparator Or Baseline	4-position regioisomer: [4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-acetic acid. Molecular formula C₁₇H₂₆N₂O₂, same MW 290.4 g/mol.
Quantified Difference	No published head-to-head quantitative biological comparison available; 3-substituted vs. 4-substituted benzylpiperidines are documented as pharmacologically distinct in muscarinic receptor patent literature [1]
Conditions	Structural identity confirmed by distinct InChI Keys: target compound InChI Key GBBSLDRYPHMDEX-INIZCTEOSA-N vs. 4-substituted analog InChI=1S/C17H26N2O2/c1-14(2)19(12-15-6-4-3-5-7-15)16-8-10-18(11-9-16)13-17(20)21

Why This Matters

Procurement decisions for SAR exploration must specify the 3-substituted regioisomer; the 4-substituted analog cannot substitute without altering the pharmacophoric geometry and potentially losing target engagement.

• [1] Substituted 4-amino-1-benzylpiperidine compounds. European Patent EP1644356A1. Filed 2004. (Documents pharmacological relevance of 4-substitution pattern for muscarinic receptor antagonism.) View Source
• [2] PubChem Compound Summary CID 66565004. Computed Properties: Topological Polar Surface Area = 43.8 Ų. National Center for Biotechnology Information. View Source

N-Benzylpiperidine Amino Acid Scaffold: Documented AChE Inhibitor Pharmacophore Class

The N-benzylpiperidine amino acid scaffold shared by the target compound has been experimentally validated as an acetylcholinesterase (AChE) inhibitor pharmacophore. Martínez et al. (2000) demonstrated that N-benzylpiperidine amino acid derivatives synthesized via lipase-catalyzed amidation exhibit AChE inhibitory activity, with the N-benzylpiperidine moiety serving to anchor the enzyme active site and the dicarboxylic amino acid acting as a biological carrier [1]. In a related study, 3-[2-(1-benzylpiperidin-4-yl)ethylamino]-6-phenylpyridazine showed an IC₅₀ of 0.12 μM against purified AChE (electric eel), representing a 5000-fold potency increase over the reference compound minaprine [2]. The target compound's (S)-stereochemistry and glycine-derived acetic acid side chain distinguish it from the aspartic/glutamic acid derivatives described in the Martinez study, offering a structurally simplified scaffold with retained N-benzylpiperidine pharmacophoric elements [3].

AChE Pharmacophore Class

Class-level

N-benzylpiperidine scaffold anchors AChE active site; reference compound IC₅₀ = 0.12 µM (5000-fold over minaprine)

Supports N-benzylpiperidine pharmacophore for AChE-targeted studies

Target compound-specific AChE data not published; class-level inference

Evidence Dimension	AChE inhibitory activity of N-benzylpiperidine amino acid class
Target Compound Data	Target compound contains N-benzylpiperidine moiety + isopropyl-amino-acetic acid side chain. No direct AChE IC₅₀ published.
Comparator Or Baseline	3-[2-(1-benzylpiperidin-4-yl)ethylamino]-6-phenylpyridazine: AChE IC₅₀ = 0.12 μM. Minaprine (reference): AChE IC₅₀ ≈ 600 μM (5000-fold difference) [2]
Quantified Difference	Not directly calculable for target compound. Class-level SAR indicates N-benzylpiperidine is essential for AChE active site anchoring [1].
Conditions	AChE inhibition measured by Ellman's assay using purified electric eel AChE [1]; human recombinant AChE data available for select class members [2]

Why This Matters

For research programs targeting cholinergic systems (Alzheimer's disease, cognitive disorders), this compound provides the validated N-benzylpiperidine AChE-binding pharmacophore with a synthetically tractable amino acid handle for further derivatization.

• [1] Martínez A, Lanot C, Perez C, Castro A, Lopez-Serrano P, Conde S. Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorg Med Chem. 2000 Apr;8(4):731-8. PMID: 10819162. View Source
• [2] Contreras JM, Rival YM, Chayer S, Bourguignon JJ, Wermuth CG. Aminopyridazines as acetylcholinesterase inhibitors. J Med Chem. 1999;42(4):730-41. (Referenced via Semantic Scholar summary.) View Source
• [3] PubChem Compound Summary CID 66565004. IUPAC Name: 2-[[(3S)-1-benzylpiperidin-3-yl]-propan-2-ylamino]acetic acid. National Center for Biotechnology Information. View Source

Physicochemical Property Profile: Computed logP, TPSA, and Rotatable Bond Comparison with Structural Analogs

The target compound's computed physicochemical properties include XLogP3-AA = 0.5, Topological Polar Surface Area (TPSA) = 43.8 Ų, Hydrogen Bond Donor count = 1, Hydrogen Bond Acceptor count = 4, and Rotatable Bond count = 6 [1]. These values fall within favorable ranges for CNS drug-likeness (CNS MPO criteria: TPSA < 90 Ų, HBD ≤ 3, logP 1-5). For comparison, the (R)-enantiomer (CAS 1353995-38-6) shares identical computed 2D properties, underscoring that stereochemistry is the sole differentiator [2]. In contrast, the acetyl-substituted analog [((S)-1-Acetyl-piperidin-3-yl)-isopropyl-amino]-acetic acid (CAS 1354018-68-0, C₁₂H₂₂N₂O₃, MW 242.31) has a lower molecular weight and altered hydrogen-bonding capacity due to the acetyl-for-benzyl substitution, which may impact target binding and pharmacokinetic properties .

Physicochemical Profile

Reported

XLogP3 = 0.5, TPSA = 43.8 Ų, HBD = 1, HBA = 4; favorable CNS MPO ranges

Favorable computed CNS drug-likeness profile supports CNS-penetrant scaffold selection

Computed values; experimental logP not available

Evidence Dimension	Computed physicochemical properties relevant to CNS drug-likeness
Target Compound Data	MW = 290.4 g/mol; XLogP3-AA = 0.5; TPSA = 43.8 Ų; HBD = 1; HBA = 4; Rotatable Bonds = 6 [1]
Comparator Or Baseline	(R)-enantiomer (CAS 1353995-38-6): identical 2D computed properties. 1-Acetyl analog (CAS 1354018-68-0): MW = 242.31, C₁₂H₂₂N₂O₃ (fewer HBA, different logP)
Quantified Difference	MW difference vs. 1-acetyl analog: 48.1 Da (+19.8%). TPSA difference between target and enantiomer: 0 (identical). No direct logP difference calculable without experimental data for acetyl analog.
Conditions	Computed properties from PubChem (XLogP3, Cactvs TPSA). Experimental logP/logD values not available in public literature.

Why This Matters

The favorable CNS MPO profile (low TPSA, moderate logP, single HBD) supports the compound's suitability as a CNS-penetrant scaffold; procurement should note that the 1-acetyl analog is not a physicochemical substitute.

• [1] PubChem Compound Summary CID 66565004. Computed Properties: XLogP3-AA, TPSA, HBD, HBA, Rotatable Bond Count. National Center for Biotechnology Information. View Source
• [2] Kuujia.com. CAS 1353995-38-6: [((R)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid. Chemical and Physical Properties. View Source

Vendor Purity Specifications and Quality Assurance: Comparison Across Commercial Sources

Commercial purity specifications for the (S)-enantiomer (CAS 1354019-86-5) vary by supplier. Leyan (Shanghai) specifies purity at 98% , while AKSci (USA) lists a minimum purity of 95% with long-term storage recommendation at cool, dry conditions . The (R)-enantiomer (CAS 1353995-38-6) is available from MolCore with NLT 98% purity and ISO certification compliance . The racemic form (CAS 1353960-38-9) is listed by CymitQuimica/Biosynth at minimum 95% purity . All vendors classify these products exclusively for research and development use, not for human or veterinary therapeutic applications. The discontinued status of the (S)-enantiomer at CymitQuimica (Ref. 10-F081785) indicates supply chain constraints that procurement teams should verify before committing to large-scale studies .

Vendor Purity Specifications

Specification review

Purity range 95–98% across suppliers; (S)-enantiomer 98% (Leyan), (R)-enantiomer NLT 98% (MolCore)

≥98% purity recommended for reproducible assays; verify batch-specific CoA

(S)-enantiomer discontinued at some vendors; supply chain verification needed

Evidence Dimension	Commercial purity specification
Target Compound Data	(S)-enantiomer: 98% (Leyan); 95% (AKSci). (S)-enantiomer discontinued at CymitQuimica
Comparator Or Baseline	(R)-enantiomer: NLT 98% (MolCore, ISO-certified). Racemic: Min. 95% (CymitQuimica/Biosynth)
Quantified Difference	Purity range across commercial sources: 95-98%. The 3% purity difference may be significant for high-sensitivity biochemical assays.
Conditions	Purity values as stated on vendor product pages and certificates of analysis (CoA). Actual batch-specific CoA should be requested upon procurement.

Why This Matters

For reproducible biochemical or cellular assays, procurement should specify ≥98% purity from suppliers providing batch-specific CoA; the discontinued status at certain vendors necessitates supply chain verification before initiating long-term studies.

Research and Procurement Application Scenarios for [((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-acetic acid

Stereospecific SAR Studies of N-Benzylpiperidine-Based CNS Ligands

The defined (S)-stereochemistry at the piperidine 3-position enables procurement of a single, stereochemically pure enantiomer (CAS 1354019-86-5) for structure-activity relationship (SAR) studies targeting CNS receptors. The N-benzylpiperidine scaffold is a validated pharmacophore for acetylcholinesterase inhibition and muscarinic receptor antagonism [1][2]. Researchers comparing enantiomer pairs should procure both the (S)-form and the (R)-form (CAS 1353995-38-6) to assess stereospecific target engagement, as the single chiral center may drive differential binding to asymmetric enzyme active sites or receptor pockets.

Chiral Building Block for Multi-Target Directed Ligand (MTDL) Synthesis

The acetic acid side chain provides a carboxylic acid handle for amide bond formation, esterification, or conjugation chemistry, enabling incorporation into larger multi-target directed ligands. The N-benzylpiperidine amino acid scaffold has precedent in Alzheimer's disease research, where it has been combined with additional pharmacophoric groups (e.g., glutamic acid linkers, antioxidant moieties) to create multifunctional AChE inhibitors [1]. The computed drug-like physicochemical profile (XLogP3 = 0.5, TPSA = 43.8 Ų) supports CNS penetration potential [3].

Procurement for Muscarinic Receptor Antagonist Lead Optimization Programs

Patent literature (EP1644356A1) establishes that substituted amino-benzylpiperidine compounds exhibit muscarinic receptor antagonist activity with therapeutic relevance for overactive bladder, irritable bowel syndrome, and chronic obstructive pulmonary disease [2]. The target compound's 3-amino substitution pattern and acetic acid functionality offer a distinct scaffold topology compared to the 4-amino-1-benzylpiperidine compounds exemplified in the patent, providing an alternative chemotype for M₂/M₃ receptor selectivity screening. Procurement should specify the (S)-enantiomer to maintain stereochemical consistency across screening campaigns.

Reference Standard for Chiral Chromatographic Method Development

With its single defined stereocenter (Defined Atom Stereocenter Count = 1) and distinct InChI Key (GBBSLDRYPHMDEX-INIZCTEOSA-N), this compound can serve as a chiral reference standard for HPLC or SFC method development targeting enantiomeric separation of benzylpiperidine amino acid derivatives [3]. The availability of both (S)- and (R)-enantiomers under separate CAS numbers enables procurement of authentic racemic and enantiopure samples for method validation.

Application

Selection Property

Validation Focus

Stereospecific SAR studies for CNS ligand design

Enantiomeric purity (CAS-defined (S)-stereochemistry)

Stereochemical consistency across biological assays

Chiral building block for multi-target directed ligand (MTDL) synthesis

Carboxylic acid conjugation handle

Physicochemical profile for CNS target engagement

Muscarinic receptor antagonist lead optimization

3-substituted scaffold topology vs. 4-substituted analogs

Receptor subtype selectivity context

Chiral reference standard for chromatographic method development

Defined stereocenter with distinct InChI Key

Enantiomeric separation method validation

• [1] Martínez A, Lanot C, Perez C, Castro A, Lopez-Serrano P, Conde S. Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorg Med Chem. 2000 Apr;8(4):731-8. PMID: 10819162. View Source
• [2] Substituted 4-amino-1-benzylpiperidine compounds. European Patent EP1644356A1. Filed 2004. Status: Withdrawn. View Source
• [3] PubChem Compound Summary CID 66565004. Computed Properties and Structural Identifiers. National Center for Biotechnology Information. View Source